Cas no 1849290-35-2 (2-Butanol, 4-amino-1-methoxy-3-methyl-)

• Product Name: 2-Butanol, 4-amino-1-methoxy-3-methyl-
• CAS No: 1849290-35-2
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 5283725
• Update Time: 2025-10-24

2-Butanol, 4-amino-1-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-amino-1-methoxy-3-methyl-

• Inchi： 1S/C6H15NO2/c1-5(3-7)6(8)4-9-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： JTYLHTKPAVCALY-UHFFFAOYSA-N
• SMILES： C(OC)C(O)C(C)CN

Additional information on 2-Butanol, 4-amino-1-methoxy-3-methyl-

Recent Advances in the Study of 2-Butanol, 4-amino-1-methoxy-3-methyl- (CAS: 1849290-35-2) and Its Applications in Chemical Biology and Medicine

The compound 2-Butanol, 4-amino-1-methoxy-3-methyl- (CAS: 1849290-35-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 2-Butanol, 4-amino-1-methoxy-3-methyl- as a versatile intermediate in the synthesis of bioactive molecules. Its amino and methoxy functional groups make it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors and antimicrobial agents, demonstrating its broad utility in medicinal chemistry.

One of the most promising applications of 2-Butanol, 4-amino-1-methoxy-3-methyl- is in the development of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases involved in tumor growth. The study utilized molecular docking and in vitro assays to demonstrate the compound's ability to bind to the ATP-binding sites of these kinases, suggesting its potential as a lead compound for further optimization.

In addition to its therapeutic potential, recent research has also explored the compound's mechanism of action at the molecular level. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and interactions with biological targets. These studies have provided valuable insights into the compound's pharmacophore and have guided the design of more potent analogs with improved pharmacokinetic properties.

The safety profile of 2-Butanol, 4-amino-1-methoxy-3-methyl- has also been a subject of recent investigation. Preliminary toxicological studies indicate that the compound exhibits favorable selectivity indices in cell-based assays, with minimal cytotoxicity observed in normal cell lines at therapeutic concentrations. However, further in vivo studies are required to fully assess its safety and efficacy profiles before clinical translation.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes for the production of 2-Butanol, 4-amino-1-methoxy-3-methyl-. Green chemistry approaches, including catalytic asymmetric synthesis and flow chemistry, have been successfully applied to improve the yield and enantiomeric purity of this compound, addressing previous challenges in its large-scale production.

Looking ahead, researchers are particularly excited about the potential of 2-Butanol, 4-amino-1-methoxy-3-methyl- in combination therapies and drug delivery systems. Its chemical structure allows for facile conjugation with various drug carriers and targeting moieties, opening new possibilities for precision medicine applications. Ongoing studies are exploring its use in antibody-drug conjugates and nanoparticle-based delivery systems for enhanced therapeutic outcomes.

In conclusion, the compound 2-Butanol, 4-amino-1-methoxy-3-methyl- (CAS: 1849290-35-2) represents a promising scaffold in medicinal chemistry with diverse applications. The recent research highlights its potential as a therapeutic agent, synthetic intermediate, and drug delivery component. As investigations continue, this compound is expected to play an increasingly important role in the development of novel treatments for various diseases, particularly in oncology and infectious diseases.